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Compound of Interest

Compound Name: Ethyl phosphorodiamidate

Cat. No.: B15480869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and a representative synthesis protocol for ethyl phosphorodiamidate, with a focus on Ethyl

N,N,N',N'-tetramethylphosphorodiamidate. This document is intended to serve as a

foundational resource for professionals in research and development.

Chemical Properties
Ethyl N,N,N',N'-tetramethylphosphorodiamidate is a specific derivative of the broader ethyl
phosphorodiamidate class. Its key quantitative chemical and physical properties are

summarized in the table below for ease of reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15480869?utm_src=pdf-interest
https://www.benchchem.com/product/b15480869?utm_src=pdf-body
https://www.benchchem.com/product/b15480869?utm_src=pdf-body
https://www.benchchem.com/product/b15480869?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15480869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₆H₁₇N₂O₂P PubChem[1]

Molecular Weight 180.19 g/mol PubChem[1]

CAS Number 2404-65-1 PubChem[1]

IUPAC Name

N-

[dimethylamino(ethoxy)phosph

oryl]-N-methylmethanamine

PubChem[1]

Density
1.152 g/mL at 25 °C (for the

related chloride precursor)
Sigma-Aldrich

Refractive Index
n20/D 1.466 (for the related

chloride precursor)
Sigma-Aldrich

XLogP3-AA 0.3 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
3 PubChem[1]

Rotatable Bond Count 3 PubChem[1]

Exact Mass 180.10276479 Da PubChem[1]

Monoisotopic Mass 180.10276479 Da PubChem[1]

Topological Polar Surface Area 32.8 Å² PubChem[1]

Heavy Atom Count 11 PubChem[1]

Chemical Structure
Ethyl N,N,N',N'-tetramethylphosphorodiamidate possesses a central phosphorus atom double-

bonded to an oxygen atom. This phosphorus center is also single-bonded to an ethoxy group (-

OCH₂CH₃) and two dimethylamino groups (-N(CH₃)₂). The molecular geometry around the

phosphorus atom is tetrahedral.

The structure is characterized by the following key features:
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Phosphoryl Group: The P=O double bond is a prominent feature, contributing to the polarity

of the molecule.

Ethoxy Group: The presence of the ethyl group influences the compound's solubility in

organic solvents.

Dimethylamino Groups: The two nitrogen atoms are directly bonded to the phosphorus atom,

defining it as a phosphorodiamidate.

Caption: 2D representation of Ethyl N,N,N',N'-tetramethylphosphorodiamidate.

Experimental Protocols
Representative Synthesis of Ethyl N,N,N',N'-tetramethylphosphorodiamidate

While a specific, detailed experimental protocol for the synthesis of Ethyl N,N,N',N'-

tetramethylphosphorodiamidate is not readily available in the surveyed literature, a

representative procedure can be adapted from the general reaction of phosphoryl chlorides

with alkoxides. The following protocol describes the plausible synthesis from N,N,N′,N′-

Tetramethylphosphorodiamidic chloride and sodium ethoxide.

Materials:

N,N,N′,N′-Tetramethylphosphorodiamidic chloride (CAS: 1605-65-8)

Sodium ethoxide (NaOEt)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Anhydrous hexane

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Saturated aqueous sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask
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Magnetic stirrer and stir bar

Dropping funnel

Inert atmosphere (e.g., nitrogen or argon)

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: A flame-dried round-bottom flask equipped with a magnetic stir bar and a

dropping funnel is placed under an inert atmosphere.

Reagent Preparation: A solution of N,N,N′,N′-Tetramethylphosphorodiamidic chloride in

anhydrous diethyl ether (or THF) is prepared. In a separate flask, a suspension of sodium

ethoxide in the same anhydrous solvent is prepared.

Reaction: The solution of N,N,N′,N′-Tetramethylphosphorodiamidic chloride is added

dropwise to the stirred suspension of sodium ethoxide at 0 °C (ice bath). The reaction

mixture is then allowed to warm to room temperature and stirred for several hours to ensure

complete reaction. The progress of the reaction can be monitored by thin-layer

chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Workup: Upon completion, the reaction is quenched by the slow addition of a saturated

aqueous solution of NaHCO₃. The mixture is transferred to a separatory funnel, and the

organic layer is separated. The aqueous layer is extracted with diethyl ether.

Purification: The combined organic layers are washed with brine, dried over anhydrous

MgSO₄ or Na₂SO₄, filtered, and the solvent is removed under reduced pressure using a

rotary evaporator.

Final Product: The crude product can be further purified by vacuum distillation or column

chromatography on silica gel to yield pure Ethyl N,N,N',N'-tetramethylphosphorodiamidate.

Safety Precautions:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15480869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


N,N,N′,N′-Tetramethylphosphorodiamidic chloride is corrosive and moisture-sensitive. Handle

in a fume hood with appropriate personal protective equipment (PPE), including gloves and

safety glasses.

Sodium ethoxide is a strong base and is also moisture-sensitive. Handle with care to avoid

contact with skin and eyes.

Anhydrous solvents are flammable. All operations should be performed away from ignition

sources.

Start

Reactants:
N,N,N',N'-Tetramethylphosphorodiamidic chloride

Sodium Ethoxide
Anhydrous Solvent

Reaction:
- Add chloride to ethoxide suspension at 0°C

- Stir at room temperature

Workup:
- Quench with NaHCO₃ (aq)

- Separate organic layer
- Extract aqueous layer

Purification:
- Wash with brine
- Dry over MgSO₄

- Remove solvent

Final Product:
Ethyl N,N,N',N'-tetramethylphosphorodiamidate

Click to download full resolution via product page

Caption: General workflow for the synthesis of Ethyl N,N,N',N'-tetramethylphosphorodiamidate.

Biological Activity and Signaling Pathways
Specific signaling pathways for Ethyl N,N,N',N'-tetramethylphosphorodiamidate have not been

extensively documented in publicly available literature. However, the broader class of

phosphorodiamidates has been studied for various biological activities.

Some phosphoramidates and phosphorodiamidates have been investigated for their potential

as:

Anticholinesterase Agents: Certain compounds in this class have been shown to inhibit

acetylcholinesterase, an enzyme critical for nerve function. This activity is the basis for the

use of some organophosphorus compounds as pesticides. Studies have indicated that some

phosphoramidates exhibit lower anticholinesterase activity compared to commercial

pesticides like fenitrothion, which is attributed to their lower hydrophobicity and the

electrophilicity of the phosphorus atom[2].

Antimicrobial and Antifungal Agents: Research has demonstrated that some phenoxy

derivatives of organophosphates, a related class, possess significant antibacterial and
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antifungal properties[2].

Prodrugs: The phosphorodiamidate moiety has been incorporated into prodrug design to

improve the delivery and efficacy of therapeutic agents.

Due to the lack of specific information on the signaling pathways of Ethyl N,N,N',N'-

tetramethylphosphorodiamidate, a diagrammatic representation of a biological pathway is not

provided. Further research is required to elucidate its specific mechanism of action and

biological targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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